Cas no 847205-48-5 (PYRIDINE, 2,5-DICHLORO-3,4,6-TRIFLUORO-)

• Product Name: PYRIDINE, 2,5-DICHLORO-3,4,6-TRIFLUORO-
• CAS No: 847205-48-5
• MF: C₅Cl₂F₃N
• MW: 201.961409568787
• CID: 3514890
• PubChem ID: 22712101
• Update Time: 2025-05-20

PYRIDINE, 2,5-DICHLORO-3,4,6-TRIFLUORO- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 2,5-DICHLORO-3,4,6-TRIFLUORO-
• 847205-48-5
• 2,5-Dichloro-3,4,6-trifluoropyridine

• Inchi： 1S/C5Cl2F3N/c6-1-2(8)3(9)4(7)11-5(1)10
• InChI Key： FLBRSUNBJJLZJP-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(F)=C(Cl)C(F)=C1F

Computed Properties

• Exact Mass: 200.9359889Da
• Monoisotopic Mass: 200.9359889Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on PYRIDINE, 2,5-DICHLORO-3,4,6-TRIFLUORO-

PYRIDINE, 2,5-DICHLORO-3,4,6-TRIFLUORO

The compound PYRIDINE, 2,5-DICHLORO-3,4,6-TRIFLUORO (CAS No. 847205-48-5) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine and fluorine atoms at specific positions. The presence of these halogens imparts distinctive chemical properties, making it a valuable material in research and development.

Pyridine derivatives have long been of interest to chemists due to their versatility and reactivity. The 2,5-dichloro-3,4,6-trifluoro substitution pattern on the pyridine ring introduces a high degree of electron-withdrawing effects, which significantly influences the molecule's electronic properties. This makes it an ideal candidate for use in electrochemical applications, such as in the development of advanced materials for energy storage systems. Recent studies have explored its potential as an electrolyte additive in lithium-ion batteries, where it has demonstrated enhanced ion transport properties and improved cycle stability.

In the field of pharmaceutical chemistry, PYRIDINE, 2,5-DICHLORO-3,4,6-TRIFLUORO has shown promise as a building block for the synthesis of bioactive compounds. Its ability to act as a nucleophile or electrophile under specific reaction conditions makes it a versatile intermediate in organic synthesis. Researchers have utilized this compound to develop novel drug candidates targeting various therapeutic areas, including cancer and infectious diseases.

The synthesis of PYRIDINE, 2,5-DICHLORO-3,4,6-TRIFLUORO involves a multi-step process that typically begins with chlorination and fluorination reactions on a pyridine derivative. The exact synthesis pathway depends on the desired regioselectivity and yield. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts has significantly reduced reaction times and minimized byproduct formation.

From an environmental perspective, understanding the toxicological profile of PYRIDINE, 2,5-DICHLORO-3,4,6-TRIFLUORO is crucial for its safe handling and application. Studies have indicated that while the compound exhibits moderate toxicity in acute exposure scenarios, its chronic effects remain under investigation. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards and minimize potential risks to human health and the environment.

In summary, PYRIDINE, 2,5-DICHLORO-3,4,6-TRIFLUORO (CAS No. 847205-48-5) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and energy technology. Its unique chemical properties and reactivity make it a valuable tool for researchers seeking innovative solutions across diverse fields. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action